Cas no 882747-33-3 (Methyl 6-chloro-3-methyl-2-phenyl-4-quinolinecarboxylate)

• Product Name: Methyl 6-chloro-3-methyl-2-phenyl-4-quinolinecarboxylate
• CAS No: 882747-33-3
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• CID: 4663697
• Update Time: 2025-06-08

Methyl 6-chloro-3-methyl-2-phenyl-4-quinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloro-3-methyl-2-phenyl-4-quinolinecarboxylate
• Methyl 6-chloro-3-methyl-2-phenyl-4-quinolinecarboxylate

• Inchi： 1S/C18H14ClNO2/c1-11-16(18(21)22-2)14-10-13(19)8-9-15(14)20-17(11)12-6-4-3-5-7-12/h3-10H,1-2H3
• InChI Key： QTDBBLOQAYTXRH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CC=2)C(C(OC)=O)=C(C)C=1C1=CC=CC=C1

Additional information on Methyl 6-chloro-3-methyl-2-phenyl-4-quinolinecarboxylate

Methyl 6-chloro-3-methyl-2-phenyl-4-quinolinecarboxylate (CAS No. 882747-33-3): A Comprehensive Overview

Methyl 6-chloro-3-methyl-2-phenyl-4-quinolinecarboxylate (CAS No. 882747-33-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinoline scaffold, has been the subject of numerous studies due to its potential therapeutic applications and structural complexity.

The molecular structure of Methyl 6-chloro-3-methyl-2-phenyl-4-quinolinecarboxylate is composed of a quinoline ring system substituted with a methyl group at the 3-position, a phenyl group at the 2-position, and a chloro group at the 6-position. The ester functionality at the 4-position adds to its chemical diversity and reactivity. This combination of functional groups endows the compound with a range of biological activities, making it a valuable candidate for drug discovery and development.

Recent research has highlighted the potential of Methyl 6-chloro-3-methyl-2-phenyl-4-quinolinecarboxylate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methyl 6-chloro-3-methyl-2-phenyl-4-quinolinecarboxylate can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, Methyl 6-chloro-3-methyl-2-phenyl-4-quinolinecarboxylate has also shown promise as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves inducing apoptosis through the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential.

The pharmacokinetic properties of Methyl 6-chloro-3-methyl-2-phenyl-4-quinolinecarboxylate have been extensively studied to optimize its therapeutic potential. Preclinical studies have demonstrated that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. Moreover, its low toxicity profile and minimal side effects make it an attractive candidate for clinical trials.

The synthetic route to Methyl 6-chloro-3-methyl-2-phenyl-4-quinolinecarboxylate has been well-documented in the literature. A typical synthesis involves the condensation of an appropriate aniline derivative with a β-keto ester, followed by cyclization and chlorination steps. This multi-step process allows for the efficient production of high-purity material suitable for both research and industrial applications.

In conclusion, Methyl 6-chloro-3-methyl-2-phenyl-4-quinolinecarboxylate (CAS No. 882747-33-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important molecule for further investigation in medicinal chemistry and drug development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will be uncovered, paving the way for innovative treatments in various medical fields.